Cas no 40302-36-1 (2-(1h-indol-3-ylmethylidene)cyclohexane-1,3-dione)

• Product Name: 2-(1h-indol-3-ylmethylidene)cyclohexane-1,3-dione
• CAS No: 40302-36-1
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 925628
• PubChem ID: 283293
• Update Time: 2025-04-19

2-(1h-indol-3-ylmethylidene)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(1h-indol-3-ylmethylidene)cyclohexane-1,3-dione
• 2-(1H-indol-3-ylmethylene)-1,3-cyclohexanedione
• 2-(1H-indol-3-ylmethylene)-cyclohexane-1,3-dione
• 2-indol-3-ylmethylene-cyclohexane-1,3-dione
• 2-Skatyliden-1,3-cyclohexandion
• AB-337
• AC1L5YBC
• AC1Q6BT7
• CTK4I2848
• NSC137791
• NSC 137791
• NSC-137791
• CHEMBL1594335
• 40302-36-1
• AB-337/13036072
• MLS000539167
• Opera_ID_29
• SMR000162668
• DTXSID20300594
• HMS2301D23

• Inchi： 1S/C15H13NO2/c17-14-6-3-7-15(18)12(14)8-10-9-16-13-5-2-1-4-11(10)13/h1-2,4-5,8-9,16H,3,6-7H2
• InChI Key： FHZSANGAJBLBIP-UHFFFAOYSA-N
• SMILES： O=C1/C(=C/C2=CNC3C=CC=CC2=3)/C(CCC1)=O

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.93
• LogP: 2.87340